Cas no 1361802-08-5 (2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl)

• Product Name: 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl
• CAS No: 1361802-08-5
• MF: C₁₃H₈BrCl₂F
• MW: 334.011024475098
• CID: 4996326
• Update Time: 2025-06-11

2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl

• Inchi： 1S/C13H8BrCl2F/c14-7-10-9(2-1-3-13(10)17)8-4-5-11(15)12(16)6-8/h1-6H,7H2
• InChI Key： GFOCTQAXMULOOV-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=CC=1C1C=CC(=C(C=1)Cl)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• XLogP3: 5.9
• Topological Polar Surface Area: 0

Additional information on 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl

Professional Introduction to Compound with CAS No. 1361802-08-5 and Product Name: 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl

The compound with the CAS number 1361802-08-5 and the product name 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this compound incorporates a biphenyl core, which is a well-documented scaffold in medicinal chemistry, modified with bromomethyl, dichloro, and fluoro substituents at specific positions. These modifications not only enhance the compound's reactivity but also contribute to its binding affinity and selectivity towards biological targets.

Recent studies have highlighted the importance of halogenated biphenyl derivatives in medicinal chemistry. The presence of bromomethyl and chloro groups in 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, enabling the design of molecules with enhanced pharmacological properties. The fluoro substituent, on the other hand, is known to improve metabolic stability and oral bioavailability, making it an attractive feature for drug development.

In the context of current pharmaceutical research, compounds like 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl are being explored for their potential in treating various diseases. For instance, studies have demonstrated that biphenyl derivatives can interact with a wide range of biological targets, including enzymes and receptors involved in cancer progression. The structural features of this compound make it a promising candidate for inhibiting kinases and other enzymes that are overexpressed in tumor cells. Additionally, the halogenated aromatic system enhances its ability to penetrate biological membranes, facilitating better cellular uptake and therapeutic efficacy.

The synthesis of 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The bromomethyl group at the 2-position serves as a reactive handle for further derivatization, allowing chemists to attach various pharmacophores that can modulate biological activity. The dichloro substitution at the 3 and 4 positions contributes to the compound's lipophilicity and binding affinity, while the fluoro group at the 3' position enhances its metabolic stability. This combination of structural features makes it an ideal candidate for further exploration in drug discovery.

Advanced computational methods have been employed to study the interactions between 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl and biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several protein targets relevant to cancer therapy. These simulations have provided insights into the binding mode and key interactions that contribute to its pharmacological activity. Furthermore, quantum mechanical calculations have been used to predict the electronic properties of this compound, which are crucial for understanding its reactivity and potential applications in catalysis.

The potential applications of 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl extend beyond oncology. Researchers are investigating its use in treating inflammatory diseases and neurological disorders. The biphenyl scaffold is known to exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, studies suggest that halogenated biphenyl derivatives can cross the blood-brain barrier, making them suitable candidates for treating central nervous system disorders. The unique structural features of this compound make it a versatile tool for exploring new therapeutic strategies.

The development of novel synthetic methodologies for 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl has been a focus of recent research efforts. Transition metal-catalyzed reactions have emerged as powerful tools for constructing complex molecular architectures efficiently. For example, palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups at specific positions on the biphenyl core. These reactions not only improve synthetic efficiency but also allow for greater control over regioselectivity and stereoselectivity.

Environmental considerations have also played a role in the development of this compound. While halogenated aromatic compounds have historically been associated with environmental concerns due to their persistence and potential toxicity, recent advances in synthetic chemistry have led to greener methodologies that minimize waste and hazardous byproducts. The use of catalytic systems that promote high yields while reducing energy consumption aligns with sustainable chemistry principles.

The future prospects for 2'-Bromomethyl-3,4-dichloro-3'-fluoro-biphenyl are promising as ongoing research continues to uncover new applications and improve synthetic methodologies. Collaborative efforts between academia and industry are essential for translating laboratory findings into clinical applications that benefit patients worldwide. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in developing innovative treatments for a wide range of diseases.